Cas no 6439-91-4 (Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate)
6439-91-4 structure
Product Name:Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate
CAS No:6439-91-4
MF:C5H5BrN2O2S
MW:237.074398756027
MDL:MFCD02324685
CID:85687
PubChem ID:11020903
Update Time:2025-09-26
Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate
- 5-BROMO-1,2,3-THIADIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- ethyl 5-bromothiadiazole-4-carboxylate
- MFCD02324685
- FT-0650997
- Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate, 98%
- AKOS015959518
- SCHEMBL20027965
- 6439-91-4
- A867885
- DTXSID90452216
- I10732
- EN300-6851212
- AF-407/32141016
- DB-006960
-
- MDL： MFCD02324685
- Inchi： 1S/C5H5BrN2O2S/c1-2-10-5(9)3-4(6)11-8-7-3/h2H2,1H3
- InChI Key： MBEUYMRLYKXBGT-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)OCC)N=NS1
Computed Properties
- Exact Mass: 235.92600
- Monoisotopic Mass: 235.92551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- Density: 1.743
- Melting Point: 76-78°C
- Boiling Point: 285.3°C at 760 mmHg
- Flash Point: 126.4°C
- Refractive Index: 1.574
- Solubility: Miscible with dimethyl formamide.
- PSA: 80.32000
- LogP: 1.47730
Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM123415-1g |
ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate |
6439-91-4 | 98% | 1g |
$750 | 2021-08-05 | |
| Alichem | A059007289-1g |
Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate |
6439-91-4 | 98% | 1g |
$400.00 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E31900-1g |
Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate |
6439-91-4 | 98% | 1g |
¥5368.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E31900-250mg |
Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate |
6439-91-4 | 98% | 250mg |
¥2948.0 | 2023-09-08 | |
| abcr | AB176276-1 g |
5-Bromo-1,2,3-thiadiazole-4-carboxylic acid ethyl ester; . |
6439-91-4 | 1 g |
€412.00 | 2023-07-20 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021712-1g |
Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate |
6439-91-4 | 98% | 1g |
￥5362 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021712-250mg |
Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate |
6439-91-4 | 98% | 250mg |
￥2942 | 2024-05-22 | |
| Chemenu | CM123415-1g |
ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate |
6439-91-4 | 98% | 1g |
$*** | 2023-05-30 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H25764-1g |
Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate, 98% |
6439-91-4 | 98% | 1g |
￥10057.00 | 2023-03-06 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H25764-250mg |
Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate, 98% |
6439-91-4 | 98% | 250mg |
￥5514.00 | 2023-03-06 |
Ethyl 5-bromo-1,2,3-thiadiazole-4-carboxylate Related Literature
-
Natalya N. Volkova,Evgeniy V. Tarasov,Mikhail I. Kodess,Luc Van Meervelt,Wim Dehaen,Vasiliy A. Bakulev Org. Biomol. Chem. 2003 1 4030
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2. Reaction of 5-halo-1,2,3-thiadiazoles with arylenediamines as a new approach to tricyclic 1,3,6-thiadiazepinesNatalya N. Volkova,Evgeniy V. Tarasov,Luc Van Meervelt,Suzanne Toppet,Wim Dehaen,Vasiliy A. Bakulev J. Chem. Soc. Perkin Trans. 1 2002 1574
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Evgeny V. Tarasov,Yury Yu. Morzherin,Suzanne Toppet,Wim Dehaen,Vasiliy A. Bakulev J. Chem. Res. (S) 1997 396
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